Cas no 2171848-06-7 (4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2171848-06-7
• MF: C₂₈H₂₇NO₄
• MW: 441.51828789711
• CID: 6143209
• PubChem ID: 165526499
• Update Time: 2025-11-01

4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1454315
• 2171848-06-7
• 4-(2,6-dimethylphenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C28H27NO4/c1-17-8-7-9-18(2)26(17)23-14-29(15-24(23)27(30)31)28(32)33-16-25-21-12-5-3-10-19(21)20-11-4-6-13-22(20)25/h3-13,23-25H,14-16H2,1-2H3,(H,30,31)
• InChI Key： DEMFHOHDQRYGJM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)C(C2C(C)=CC=CC=2C)C1)=O

Computed Properties

• Exact Mass: 441.19400834g/mol
• Monoisotopic Mass: 441.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Introduction to 4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2171848-06-7)

4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171848-06-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core appended with aromatic and heterocyclic substituents. The presence of both 2,6-dimethylphenyl and 9H-fluoren-9-yl moieties introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is meticulously crafted to optimize biological activity while minimizing potential side effects. The pyrrolidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The 2,6-dimethylphenyl group enhances lipophilicity and metabolic stability, whereas the 9H-fluoren-9-yl moiety contributes to solubility and binding affinity. These features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on designing molecules with enhanced selectivity and efficacy. The combination of aromatic rings with heterocyclic scaffolds has been particularly fruitful in this regard. For instance, studies have demonstrated that pyrrolidine derivatives exhibit significant activity against various therapeutic targets, including kinases and G protein-coupled receptors (GPCRs). The specific substitution pattern in 4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is designed to fine-tune its interaction with these targets, potentially leading to improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyrrolidine-based molecules have shown promise in modulating neurotransmitter systems, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The presence of the fluoren-9-yl group further enhances the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development. Preclinical studies have begun to explore the pharmacological properties of this compound, with initial results suggesting potent activity against relevant disease models.

The synthesis of 4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including protection-deprotection strategies and palladium-catalyzed cross-coupling reactions. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also provide a scalable route for producing this compound in sufficient quantities for further biological evaluation.

From a computational chemistry perspective, the molecular properties of 4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid have been extensively modeled using advanced quantum mechanical methods. These studies have provided valuable insights into its electronic structure, solvation behavior, and potential interactions with biological targets. Molecular docking simulations have been particularly useful in predicting binding affinities and identifying key residues involved in target recognition. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to prioritize compounds for experimental validation.

The potential therapeutic applications of this compound extend beyond neurological disorders. Preliminary data suggest that it may also exhibit anti-inflammatory and antioxidant properties, making it relevant for conditions such as rheumatoid arthritis and oxidative stress-related diseases. The structural motifs present in 4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid are known to modulate inflammatory pathways by interacting with key signaling molecules. This dual functionality makes it an attractive candidate for developing combination therapies that address multiple disease mechanisms simultaneously.

In conclusion,4-(2,6-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2171848-06-7) is a structurally complex and biologically promising compound with significant potential in pharmaceutical research. Its unique combination of substituents optimizes both pharmacokinetic and pharmacodynamic properties, making it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.